![molecular formula C7H8N2 B1266065 1,5-Dimethyl-1H-pyrrole-2-carbonitrile CAS No. 56341-36-7](/img/structure/B1266065.png)
1,5-Dimethyl-1H-pyrrole-2-carbonitrile
Overview
Description
1,5-Dimethyl-1H-pyrrole-2-carbonitrile (DMP) is a heterocyclic compound that is widely used in organic synthesis, as a precursor for the synthesis of many biologically active molecules, and as a reagent in various laboratory experiments. DMP is an important intermediate for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
1. Progesterone Receptor Modulators
1,5-Dimethyl-1H-pyrrole-2-carbonitrile derivatives have been explored as progesterone receptor modulators. These compounds, especially those with small dialkyl substituents like dimethyl, show potent antagonistic activity towards progesterone receptors. This characteristic makes them potential candidates for applications in female healthcare, including contraception, treatment of fibroids, endometriosis, and certain breast cancers (Fensome et al., 2008).
2. Antibacterial Agents
Research has shown the effectiveness of compounds derived from this compound in antibacterial applications. These compounds demonstrate significant activity against various bacteria, including Gram-positive and Gram-negative strains, suggesting their potential as novel antibacterial agents (Vazirimehr et al., 2017).
3. Synthetic Methodologies
This compound is a key intermediate in the synthesis of various complex molecules. Methods utilizing this compound have been developed for constructing pyrrole rings, which are essential structures in many organic compounds. Such methodologies are crucial in the field of synthetic organic chemistry (Chatani & Hanafusa, 1991).
4. Photochemical Studies
Derivatives of this compound have been studied for their photochemical properties. Investigations into donor-acceptor compounds containing this structure reveal insights into fluorescence behavior, which is important for understanding molecular interactions in various environments (Bohnwagner et al., 2017).
5. Insecticidal Applications
Compounds derived from this compound have been synthesized and evaluated as potential insecticidal agents. Their effectiveness against certain pests, like the cotton leafworm, indicates the potential for developing new, effective insecticides (Abdelhamid et al., 2022).
6. Corrosion Inhibition
Studies have demonstrated the use of this compound derivatives as corrosion inhibitors, particularly for mild steel in acidic environments. These compounds show significant efficiency in protecting metal surfaces, highlighting their industrial applications in corrosion prevention (Verma et al., 2015).
Safety and Hazards
1,5-Dimethyl-1H-pyrrole-2-carbonitrile is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound . In case of skin contact, wash with plenty of soap and water. If swallowed, contact a poison center or doctor if you feel unwell .
Mechanism of Action
Mode of Action
It has been suggested that it may have pro-apoptotic and antitumor properties .
Result of Action
It has been suggested that it may have pro-apoptotic and antitumor effects , indicating that it could potentially induce cell death in cancer cells and inhibit tumor growth.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 1,5-Dimethyl-1H-pyrrole-2-carbonitrile is not well-documented. Factors such as temperature, pH, and the presence of other molecules could potentially affect its stability and activity. It’s important to note that this compound should be stored at 2-8°C .
properties
IUPAC Name |
1,5-dimethylpyrrole-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2/c1-6-3-4-7(5-8)9(6)2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRXOPQFEWDRGKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40204883 | |
Record name | 1,5-Dimethylpyrrole-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40204883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56341-36-7 | |
Record name | 1,5-Dimethylpyrrole-2-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56341-36-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,5-Dimethylpyrrole-2-carbonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056341367 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,5-Dimethylpyrrole-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40204883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,5-dimethylpyrrole-2-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.637 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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